Cas no 1393537-79-5 (rel-(1S,3S,5S)-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid)

• Product Name: rel-(1S,3S,5S)-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• CAS No: 1393537-79-5
• MF: C₁₂H₁₉NO₄
• MW: 241.28
• MDL: MFCD31928066
• CID: 5096356
• PubChem ID: 58209526
• Update Time: 2026-03-02

rel-(1S,3S,5S)-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 5-methyl-, 2-(1,1-dimethylethyl) ester, (1R,3R,5R)-rel-
• (1S,3S,5S)-5-Methyl-2-[(2-methylpropan-2-YL)oxycarbonyl]-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• rel-(1R,3R,5R)-2-(tert-Butoxycarbonyl)-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• rel-(1S,3S,5S)-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• CS-0146725
• SCHEMBL1294207
• D78922
• 1393537-79-5
• (1S,3S,5S)-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• (1S,3S,5S)-rel-2-Boc-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• (1S,3S,5S)-2-Boc-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• 1250940-01-2
• MFCD31926292
• (1S,3S,5S)-rel-2-t-Butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• (1S,3S,5S)-2-(tert-Butoxycarbonyl)-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• MFCD31928066
• AS-79890
• (1S,3S,5S)-rel-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• (1S,3S,5S)-2-t-Butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• (1S,3S,5S)-2-[(TERT-BUTOXY)CARBONYL]-5-METHYL-2-AZABICYCLO[3.1.0]HEXANE-3-CARBOXYLIC ACID
• P19417

• MDL： MFCD31928066
• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(16)13-7(9(14)15)5-12(4)6-8(12)13/h7-8H,5-6H2,1-4H3,(H,14,15)/t7-,8-,12+/m1/s1
• InChI Key： ITNAYTUVWAOJPY-RWYTXXIDSA-N
• SMILES： [C@]12([H])[C@](C)(C1)C[C@H](C(O)=O)N2C(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.8Ų

Additional information on rel-(1S,3S,5S)-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid

Research Briefing on rel-(1S,3S,5S)-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS: 1393537-79-5)

The compound rel-(1S,3S,5S)-2-tert-butoxycarbonyl-5-methyl-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS: 1393537-79-5) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This bicyclic amino acid derivative serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel protease inhibitors and peptidomimetics. Its unique structural features, including the rigid bicyclic framework and stereochemical configuration, make it an attractive scaffold for drug discovery programs targeting protein-protein interactions.

Recent studies have demonstrated the compound's utility in the synthesis of hepatitis C virus (HCV) NS3/4A protease inhibitors. The constrained bicyclic structure mimics the transition state of peptide bond cleavage, enabling high-affinity binding to the viral protease active site. Researchers at several pharmaceutical companies have incorporated this building block into their drug discovery pipelines, with promising results in preclinical studies. The tert-butoxycarbonyl (Boc) protecting group provides excellent stability during synthetic manipulations while allowing for selective deprotection under mild acidic conditions.

A 2023 publication in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) detailed an optimized synthetic route for 1393537-79-5, achieving an overall yield of 68% with excellent enantiomeric purity (>99% ee). The improved protocol utilizes a stereoselective cyclopropanation followed by palladium-catalyzed N-Boc protection, representing a significant advancement over previous methods. This development has facilitated larger-scale production of the compound for further biological evaluation.

Structural-activity relationship (SAR) studies incorporating this scaffold have revealed its remarkable versatility. The carboxylic acid functionality allows for diverse derivatization, while the methyl group at position 5 provides optimal steric bulk for target engagement. Computational modeling studies suggest that the bicyclic system effectively pre-organizes the molecule for binding to various biological targets, reducing the entropic penalty associated with molecular recognition events.

Current research directions focus on expanding the therapeutic applications of this scaffold beyond antiviral agents. Preliminary data presented at the 2023 American Chemical Society National Meeting indicates potential utility in oncology targets, particularly in the development of small molecule inhibitors of protein-protein interactions involved in cancer signaling pathways. The compound's ability to mimic β-turn secondary structures makes it particularly valuable for disrupting critical protein interfaces.

Future research efforts will likely explore the development of novel synthetic methodologies to further functionalize this core structure, as well as comprehensive pharmacological profiling of derivatives. The combination of synthetic accessibility and biological relevance positions 1393537-79-5 as a promising platform for next-generation drug discovery in multiple therapeutic areas.